Cas no 86089-17-0 (Tridecanamine, branchedand linear)

Tridecanamine, branchedand linear Properties

Names and Identifiers

• Tridecanamine, branchedand linear
• 1-AMINOTRIDECANE
• AMINE C13
• MONOTRIDECYLAMINE
• N-TRIDECYLAMINE
• N-TRYDECYLAMINE
• Trdidecylamine
• TRIDECANAMINE
• TRIDECYLAMINE
• Tridecylamine (=Monotridecylamine)
• 86089-17-0
• 1-AMINOTRIDECANE(mixture of branched chain isomers)
• DSSTox_CID_9815
• NCGC00248655-01
• 8-ethylundecan-1-amine
• CHEMBL3188940
• DTXSID20872302
• KFBNTNYCQVDLBK-UHFFFAOYSA-N
• Tridecylamine (=Monotridecylamine) (mixture of branched chain isomers)
• DSSTox_GSID_29815
• NCGC00258039-01
• CAS-86089-17-0
• NS00007466
• EINECS 289-185-9
• EC 289-185-9
• DSSTox_RID_78823
• Tox21_200485
• SCHEMBL16401686
• +Expand

• MDL： MFCD00008156
• InChIKey： KFBNTNYCQVDLBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H29N/c1-3-10-13(4-2)11-8-6-5-7-9-12-14/h13H,3-12,14H2,1-2H3
• SMILES： CCCC(CC)CCCCCCCN

Computed Properties

• Exact Mass: 199.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 10
• Monoisotopic Mass: 188.0871
• Heavy Atom Count: 14
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 4.95640
• PSA: 26.02000
• Refractive Index: 1.4450 to 1.4490
• Boiling Point: 265 °C(lit.)
• Melting Point: 30-32 °C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined
• pka: 10.63(at 25℃)
• Density: 0.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides